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Abstract

Methyl thiane-4-carboxylate, also known as methyl tetrahydro-2H-thiopyran-4-carboxylate, is
a heterocyclic organic compound with the CAS number 128094-82-6. This document provides
a comprehensive technical overview of its chemical properties, synthesis, and potential
biological significance. The tetrahydrothiopyran scaffold is a recognized privileged structure in
medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including
anticancer, anti-inflammatory, and antimicrobial properties. While specific biological data for
methyl thiane-4-carboxylate is limited in publicly available literature, its role as a versatile
synthetic intermediate suggests its utility in the development of novel therapeutic agents. This
guide summarizes key chemical information, provides detailed experimental protocols for its
synthesis and subsequent reactions, and explores the broader biological context of the thiane
chemical class. All quantitative data is presented in structured tables, and experimental
workflows are visualized using diagrams.

Chemical Information

Methyl thiane-4-carboxylate is a saturated six-membered heterocyclic compound containing
a sulfur atom. It is characterized by a thiane ring with a methyl ester group at the 4-position.[1]
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Property Value

CAS Number 128094-82-6

IUPAC Name methyl thiane-4-carboxylate

Synonyms Methyl tetrahydro-2H-thiopyran-4-carboxylate

Molecular Formula

C7H1202S

Molecular Weight

160.23 g/mol [2]

Canonical SMILES

COC(=0)C1CCSCC1

InChl

INChl=1S/C7H1202S/c1-9-7(8)6-2-4-10-5-3-
6/h6H,2-5H2,1H3

InChlKey

OCBOIQWPCVXVKT-UHFFFAOYSA-N

Physicochemical Properties

Property Value Source
Appearance Colorless to pale yellow liquid -

Boiling Point 225.7 £ 33.0 °C at 760 mmHg -

Purity >97% [2]
Storage Room temperature [2]

Experimental Protocols
Representative Synthesis of Methyl Thiane-4-

carboxylate

While a specific, detailed protocol for the synthesis of methyl thiane-4-carboxylate is not

readily available in peer-reviewed literature, a standard esterification procedure of the

corresponding carboxylic acid can be employed. The following is a representative protocol

based on analogous syntheses of related heterocyclic esters.
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Reaction: Thiane-4-carboxylic acid is reacted with methanol in the presence of an acid catalyst
to yield methyl thiane-4-carboxylate.

Materials:

e Thiane-4-carboxylic acid

e Methanol (anhydrous)

 Sulfuric acid (concentrated) or Thionyl chloride

e Sodium bicarbonate (saturated aqueous solution)

e Brine (saturated aqueous solution)

e Anhydrous magnesium sulfate

o Organic solvent (e.g., dichloromethane or diethyl ether)

Procedure:

» To a solution of thiane-4-carboxylic acid in anhydrous methanol, slowly add a catalytic
amount of concentrated sulfuric acid (or a stoichiometric amount of thionyl chloride) at 0 °C.

» Allow the reaction mixture to warm to room temperature and then heat to reflux for several
hours, monitoring the reaction progress by thin-layer chromatography (TLC).

e Upon completion, cool the mixture to room temperature and remove the excess methanol
under reduced pressure.

o Dissolve the residue in an organic solvent such as dichloromethane and wash sequentially
with water, saturated sodium bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude methyl thiane-4-carboxylate.

» Purify the crude product by vacuum distillation or column chromatography on silica gel.
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Representative Synthesis of Methyl Thiane-4-carboxylate
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Representative synthesis workflow for methyl thiane-4-carboxylate.

Use in the Synthesis of MRGPRX2 Antagonists

A recent patent application (W02024226914A2) describes the use of methyl thiane-4-
carboxylate as a starting material in the synthesis of Mas-related G protein-coupled receptor
X2 (MRGPRX2) antagonists.[1]

Reaction: Methyl thiane-4-carboxylate is reacted with (acetyloxy)(phenyl)-A3-iodanyl acetate
and ammonium acetate in methanol.

Procedure as described in the patent: To a solution of methyl thiane-4-carboxylate (1.5 g,
9.362 mmol, 1 equivalent) in methanol (20 mL) was added (acetyloxy)(phenyl)-A3-iodanyl
acetate (6332.20 mg, 19.660 mmol, 2.1 equivalents) and ammonium acetate (1154.59 mg,
14.979 mmol, 1.6 equivalents) at room temperature. The reaction mixture was stirred at room
temperature overnight. After completion, the reaction was quenched with water (50 mL) and
extracted with ethyl acetate (3 x 80 mL).[1]

Reaction of Methyl Thiane-4-carboxylate (from W02024226914A2)

g Stir at R 2. Workup Quench with Water 3. Isolate Extract with Ethyl Acetate Product for further synthesis
1. Add reagents Overnigh (50 mL) (3x80mL) of MRGPRX2 antagonists.

EAcety\oxy)(phenylj—)\liodanyl acetate (2.1 eqw

Ammonium acetate (1.6 eq)
Methanol (20 mL)

Methyl Thiane-4-carboxylate
(1.5 g, 9.362 mmol)
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Experimental workflow for the reaction of methyl thiane-4-carboxylate.

Biological Activity and Potential Applications

The tetrahydrothiopyran (thiane) scaffold is a key structural motif in many biologically active
compounds. Derivatives of this heterocyclic system have been reported to exhibit a wide range
of pharmacological activities.

General Biological Activities of Thiane Derivatives

» Anticancer: Thiane derivatives have been investigated as potential anticancer agents. For
instance, certain thiophen-2-ylthio)pyridine derivatives have shown inhibitory activity against
various kinases involved in cancer progression, such as FGFR2, FGFR3, and EGFR.

o Anti-inflammatory: The anti-inflammatory potential of compounds containing the thiane ring
has been explored.

» Antimicrobial: Various derivatives of tetrahydrothiopyran have demonstrated antibacterial and
antifungal properties.

o Neurological Disorders: The thiane scaffold is present in molecules targeting the central
nervous system.

Potential Signaling Pathway Involvement

Given the broad range of biological activities of thiane derivatives, they have the potential to
interact with numerous signaling pathways. For example, kinase inhibitors containing this
scaffold could modulate pathways such as the MAPK/ERK and PI3K/Akt signaling cascades,
which are crucial in cell proliferation and survival.

As methyl thiane-4-carboxylate is utilized in the synthesis of MRGPRX2 antagonists, it is
indirectly involved in the modulation of this receptor's signaling. MRGPRX2 is implicated in
mast cell degranulation and inflammatory responses.
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Potential Role as a Synthetic Intermediate in Drug Discovery
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Logical relationship of methyl thiane-4-carboxylate as a building block.

Quantitative Data

Currently, there is a lack of publicly available quantitative biological data (e.g., ICso, ECso, Ki)
specifically for methyl thiane-4-carboxylate. The following table presents data for a related
thiophene derivative to provide context for the potential potency of compounds derived from the

thiane scaffold.

Table 3: Cytotoxic Activity of a Representative Thiophene Derivative (Compound 22 from DOI:
10.1002/ardp.201900024)

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b159521?utm_src=pdf-body-img
https://www.benchchem.com/product/b159521?utm_src=pdf-body
https://www.benchchem.com/product/b159521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cell Line ICs0 (M)
HepG2 298+ 1.11
WSU-DLCL2 4.34 £ 0.84

Table 4: Kinase Inhibitory Activity of a Representative Thiophene Derivative (Compound 22
from DOI: 10.1002/ardp.201900024)

Kinase ICs0 (M)
FGFR2 2.14
FGFR3 3.56
EGFR 12.20

Janus kinase

RON 8.76

Conclusion

Methyl thiane-4-carboxylate (CAS 128094-82-6) is a valuable heterocyclic building block for
organic synthesis and medicinal chemistry. While direct biological activity data for this specific
compound is scarce, the prevalence of the tetrahydrothiopyran scaffold in a multitude of
pharmacologically active molecules underscores its importance. The provided synthetic
protocols and the context of its use in the development of MRGPRX2 antagonists highlight its
utility for drug discovery professionals. Further research is warranted to fully elucidate the
biological profile of methyl thiane-4-carboxylate and its derivatives to unlock their full
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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